Magnesium

Lightweighting Automotive Engineering Aerospace

High-purity magnesium metal for demanding structural and synthetic applications. This element is the lightest structural metal (1.74 g/cm³), offering a 36% weight savings over aluminum and enabling 30-35% lighter die-cast components. - Grignard reagent synthesis: Reagent-grade turnings with ≥98% purity ensure reliable organomagnesium formation. - Aerospace/automotive: ISO 8287-compliant 99.9% purity with Fe ≤0.04% and Ni ≤0.002% for corrosion-resistant, high-specific-strength parts. - Battery research: 3833 mAh/cm³ volumetric capacity supports next-generation Mg-ion battery development. - Corrosion protection: Sacrificial anodes reduce steel corrosion by 65.5% in low-conductivity soils. Multiple physical forms (turnings, ribbon, powder) are stocked for immediate dispatch with full quality documentation.

Molecular Formula Mg
Molecular Weight 24.305 g/mol
CAS No. 7439-95-4
Cat. No. B044657
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameMagnesium
CAS7439-95-4
SynonymsEcka Granules PK 31;  Ecka Granules PK 51;  Hypermagnesemia;  Hypomagnesemia;  Magnesium 100;  Magnesium Shot;  Magnesium Element;  Magnesium Excess, Excess! must be the first term in the HMD. Consider index entry related to magnesium excess plant stress, h
Molecular FormulaMg
Molecular Weight24.305 g/mol
Structural Identifiers
SMILES[Mg]
InChIInChI=1S/Mg
InChIKeyFYYHWMGAXLPEAU-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.9 g / 25 g / 100 g / 500 g / 1 kg / 2 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilityinsoluble in cold water
INSOL IN COLD WATER, CHROMIUM TRIOXIDES;  SOLUBLE IN MINERAL ACIDS
Insoluble but reactive in water, liberating hydrogen gas
Solubility in water: reaction

Magnesium Procurement Guide


Magnesium (CAS 7439-95-4) is the lightest structural metal, with a density of 1.74–1.8 g/cm³, approximately 36% lighter than aluminum and 75% lighter than steel [1][2]. Its combination of low density and high specific strength makes it a critical material in aerospace, automotive lightweighting, and portable electronics [3]. In chemical synthesis, it is essential for generating Grignard reagents .

Why Magnesium Substitution Fails


Magnesium's unique combination of ultralow density, high specific strength, and specific electrochemical properties prevents simple one-to-one substitution. For example, while aluminum is a common alternative for lightweighting, its 36% higher density directly compromises weight-sensitive performance in aerospace and EV components [1][2]. In battery applications, magnesium's divalent nature provides a volumetric capacity (3833 mAh/cm³) nearly double that of lithium metal anodes (2036 mAh/cm³), a fundamental chemical advantage that cannot be replicated [3].

Magnesium Differentiation Evidence


Density Advantage over Aluminum

Magnesium exhibits a density of 1.74–1.8 g/cm³, which is 33–36% lower than aluminum's density of 2.7 g/cm³. This density reduction directly translates to weight savings of 30–35% when replacing aluminum components with magnesium in structural applications [1][2]. For a 16-inch automotive wheel, a cast magnesium alloy wheel delivers ~30% weight reduction compared to an aluminum counterpart [3].

Lightweighting Automotive Engineering Aerospace

Volumetric Capacity vs. Lithium Metal

Magnesium metal anodes offer a volumetric capacity of 3833 mAh/cm³, which is 88% higher than lithium metal's 2036 mAh/cm³ [1][2]. This is due to magnesium's divalent nature, allowing it to carry twice the charge per ion compared to monovalent lithium. In addition, magnesium-ion batteries demonstrate 92% capacity retention after 500 cycles with sulfur-graphene cathodes, a 10% improvement over standard configurations [3].

Energy Storage Batteries Electrochemistry

Corrosion Protection vs. Zinc Anodes

In a study of underground steel pipeline protection, a magnesium sacrificial anode reduced the corrosion rate to 0.80 mpy (mils per year), compared to 2.32 mpy when using a zinc anode under identical conditions (soil depth 0.2m, pH 5.49, 28-day exposure) [1]. This represents a 65.5% reduction in corrosion rate, indicating significantly better protection performance in low-conductivity environments.

Cathodic Protection Corrosion Engineering Infrastructure

ISO 8287 Purity Specifications

For critical aerospace and defense applications, unalloyed magnesium must meet stringent purity specifications as defined by ISO 8287. The standard defines grades from 99.8% to 99.98% purity, with strict limits on impurities that can accelerate corrosion and degrade mechanical properties [1][2]. For instance, iron content is capped at 0.04% max for FSU-origin material and 0.04% max for Chinese material, while nickel is limited to 0.001% and 0.002%, respectively [3].

Material Purity Quality Control Aerospace Standards

Magnesium Application Scenarios


Lightweight EV Battery Trays and Castings

Use magnesium die-cast components to achieve 30-35% weight reduction compared to aluminum. This translates to extended EV range and improved handling [1][2]. Magnesium's specific strength (up to 133) rivals titanium in high-performance alloys, enabling structural applications like instrument panel beams and seat frames [3].

Next-Generation Magnesium-Ion Batteries

Leverage magnesium's 88% higher volumetric capacity (3833 mAh/cm³) over lithium to design more compact, safer batteries with no dendrite formation [4][5]. The 92% capacity retention after 500 cycles demonstrates long-term stability [6].

Cathodic Protection for Underground Infrastructure

Deploy magnesium sacrificial anodes to achieve a 65.5% reduction in steel corrosion rate (0.80 mpy vs. 2.32 mpy with zinc) in low-conductivity soils, extending pipeline service life [7].

High-Purity Magnesium for Aerospace

Specify ISO 8287 compliant magnesium with purity ≥99.9% and strict impurity limits (e.g., Fe ≤0.04%, Ni ≤0.002%) to ensure corrosion resistance and structural integrity in aircraft and spacecraft components [8][9].

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

55 linked technical documents
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